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Abstract

This technical guide provides a comprehensive overview of the inhibitory activity of (-)-BO 2367
against Escherichia coli DNA gyrase. (-)-BO 2367, a quinolone antimicrobial agent,
demonstrates potent inhibition of the supercoiling activity of E. coli DNA gyrase. This document
summarizes the available quantitative data, details the experimental protocols for assessing
inhibition, and provides visual representations of the underlying molecular mechanism and
experimental workflows.

Introduction to (-)-BO 2367 and DNA Gyrase

DNA gyrase is a type Il topoisomerase found in bacteria that is essential for maintaining DNA
topology, including introducing negative supercoils into DNA, which is crucial for DNA
replication and transcription.[1] This enzyme is a well-established target for antibacterial drugs.
The enzyme is a heterotetramer composed of two GyrA and two GyrB subunits. The GyrA
subunit is responsible for the DNA breakage and reunion activity, while the GyrB subunit
harbors the ATPase activity that powers the supercoiling reaction.

(-)-BO 2367, with the full chemical name (-)-7-[(1R,2R,6R*)-2-amino-8-azabicyclo[4.3.0.]-non-
3-en-8-yl]-I-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinorinecarboxylic acid, is a potent
qguinolone antimicrobial agent. It has been shown to strongly inhibit the supercoiling activity of
E. coli DNA gyrase.[1] Quinolones are known to act by stabilizing the covalent complex
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between DNA gyrase and the cleaved DNA, leading to double-strand breaks and ultimately cell
death.[2][3]

Quantitative Data

The inhibitory potency of (-)-BO 2367 against E. coli DNA gyrase has been quantified through
in vitro enzymatic assays. The half-maximal inhibitory concentration (IC50) provides a measure
of the drug's efficacy.

Compound Target Enzyme  Assay Type IC50 (pM) Reference
E. coli DNA Supercoiling

(-)-BO 2367 - 0.5 [1]
Gyrase Activity

Mechanism of Action

(-)-BO 2367, as a quinolone, inhibits E. coli DNA gyrase by acting as a topoisomerase poison.
The mechanism involves the stabilization of the gyrase-DNA cleavage complex. This ternary
complex of gyrase, DNA, and the inhibitor prevents the re-ligation of the cleaved DNA strands,
leading to the accumulation of double-strand breaks. These breaks are toxic to the bacterial
cell, blocking DNA replication and transcription and ultimately triggering cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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